![molecular formula C11H20N2O B7516560 N-[(1-ethylpyrrolidin-2-yl)methyl]cyclopropanecarboxamide](/img/structure/B7516560.png)
N-[(1-ethylpyrrolidin-2-yl)methyl]cyclopropanecarboxamide
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Overview
Description
N-[(1-ethylpyrrolidin-2-yl)methyl]cyclopropanecarboxamide, also known as CX-717, is a nootropic drug that belongs to the class of ampakines. Ampakines are a group of compounds that modulate the activity of AMPA receptors in the brain. CX-717 is a positive allosteric modulator of AMPA receptors, which means it enhances the activity of these receptors.
Mechanism of Action
N-[(1-ethylpyrrolidin-2-yl)methyl]cyclopropanecarboxamide works by enhancing the activity of AMPA receptors in the brain. AMPA receptors are responsible for the fast excitatory neurotransmission in the brain. By increasing the activity of these receptors, this compound can enhance synaptic plasticity, which is the ability of the brain to change and adapt in response to new experiences.
Biochemical and Physiological Effects:
This compound has been shown to increase the release of acetylcholine, a neurotransmitter that is involved in memory and learning. It has also been shown to increase the release of dopamine, a neurotransmitter that is involved in motivation and reward. This compound has been shown to increase the activity of the prefrontal cortex, a brain region that is involved in executive function, working memory, and attention.
Advantages and Limitations for Lab Experiments
One advantage of N-[(1-ethylpyrrolidin-2-yl)methyl]cyclopropanecarboxamide is that it is a selective modulator of AMPA receptors, which means it does not affect other neurotransmitter systems in the brain. This makes it a useful tool for studying the role of AMPA receptors in various neurological processes. However, one limitation of this compound is that it has a short half-life in the body, which means it needs to be administered frequently to maintain its effects.
Future Directions
There are several future directions for research on N-[(1-ethylpyrrolidin-2-yl)methyl]cyclopropanecarboxamide. One direction is to study its potential use in the treatment of various neurological disorders, such as Alzheimer's disease and schizophrenia. Another direction is to study its potential use in enhancing cognitive function in healthy individuals. Additionally, further research is needed to understand the long-term effects of this compound on the brain and its safety profile.
Synthesis Methods
N-[(1-ethylpyrrolidin-2-yl)methyl]cyclopropanecarboxamide can be synthesized using a multistep process that involves the reaction of 2-ethylpyrrolidine with cyclopropanecarboxylic acid. The resulting compound is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-methylmorpholine to form the final product.
Scientific Research Applications
N-[(1-ethylpyrrolidin-2-yl)methyl]cyclopropanecarboxamide has been extensively studied for its potential use in cognitive enhancement and as a treatment for various neurological disorders. It has been shown to improve memory, attention, and learning in animal models and in human clinical trials. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, schizophrenia, and depression.
properties
IUPAC Name |
N-[(1-ethylpyrrolidin-2-yl)methyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O/c1-2-13-7-3-4-10(13)8-12-11(14)9-5-6-9/h9-10H,2-8H2,1H3,(H,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MUJKYIZJLVMOBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCCC1CNC(=O)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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